Cas no 2138410-26-9 (methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate
• CAS No: 2138410-26-9
• MF: C₆H₁₀N₄O₃
• MW: 186.168600559235
• CID: 5856433
• PubChem ID: 165952745
• Update Time: 2025-06-08

methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate
• 2138410-26-9
• EN300-1113891

• Inchi： 1S/C6H10N4O3/c1-13-6(12)4(11)3-10-8-2-5(7)9-10/h2,4,11H,3H2,1H3,(H2,7,9)
• InChI Key： UHZOIHPKZTZIJP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 186.07529019g/mol
• Monoisotopic Mass: 186.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 103Ų

Additional information on methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate

Introduction to Methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate (CAS No. 2138410-26-9)

Methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate, a compound with the chemical identifier CAS No. 2138410-26-9, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate a triazole ring, a moiety known for its versatility in medicinal chemistry. The presence of both an amino group and a hydroxyl group in its structure suggests that it may exhibit diverse interactions with biological targets, making it a promising candidate for further investigation.

The molecular structure of methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate consists of a propanoate ester linked to a triazole ring substituted with an amino group. This configuration allows for multiple possible interactions with enzymes and receptors, which is a key factor in drug design. The hydroxyl group further enhances the compound's potential to engage in hydrogen bonding, a critical aspect of molecular recognition in biological systems.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate heterocyclic structures, such as triazoles, due to their ability to modulate biological pathways effectively. The triazole ring in methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate is particularly noteworthy because it can serve as a scaffold for designing molecules with enhanced pharmacological properties. For instance, triazoles have been shown to exhibit antifungal and antiviral activities, making them valuable in the treatment of infectious diseases.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting inflammatory and immunological disorders. The combination of an amino group and a hydroxyl group in its structure suggests that it may be able to interact with various inflammatory mediators and signaling pathways. Current research indicates that compounds with similar structural features have demonstrated efficacy in reducing inflammation and modulating immune responses. This makes methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate a promising candidate for further exploration in this area.

The synthesis of methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate presents an interesting challenge due to the need to carefully control reaction conditions to ensure high yield and purity. The presence of multiple functional groups requires precise synthetic strategies to avoid unwanted side reactions. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high fidelity.

In terms of pharmacokinetic properties, the ester linkage in methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate may influence its absorption, distribution, metabolism, and excretion (ADME) profile. Ester-containing compounds often exhibit good oral bioavailability and can be metabolized through various pathways. Understanding these properties is crucial for optimizing drug delivery and ensuring therapeutic efficacy.

The potential applications of methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate extend beyond inflammation and immunology. Preliminary studies suggest that it may also have utility in treating neurological disorders due to its ability to cross the blood-brain barrier and interact with central nervous system targets. The triazole ring's stability under physiological conditions makes it an attractive moiety for designing neuroactive compounds.

Furthermore, the compound's structural features make it amenable to further derivatization, allowing researchers to explore new analogs with enhanced potency or selectivity. By modifying various functional groups within the molecule, scientists can fine-tune its pharmacological profile to meet specific therapeutic needs. This flexibility is a significant advantage in drug discovery efforts.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between methyl 3-(4-amino-2H-1,2,3-triazol-2-yl)-2-hydroxypropanoate and biological targets. These tools have enabled researchers to predict binding affinities and identify potential lead compounds for further optimization. By integrating experimental data with computational approaches, scientists can accelerate the drug discovery process and increase the likelihood of success.

In conclusion, methyl 3-(4-amino-2H-1,2,3-triazol-2-ylyl)-hydroxypropanoate (CAS No. 2138410) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see more innovative therapeutic strategies emerge based on its chemical framework.